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Abstract
Divinyltin dichloride ((CH₂=CH)₂SnCl₂) is a reactive organotin compound with significant

potential in organic synthesis and polymer chemistry. The presence of two vinyl groups directly

attached to the tin atom imparts unique reactivity, particularly in cross-coupling reactions, while

also influencing its stability profile. This in-depth technical guide provides a comprehensive

overview of the stability and reactivity of divinyltin dichloride, offering insights into its

synthesis, handling, and key applications. The document is intended to serve as a valuable

resource for researchers and professionals in chemistry and drug development, enabling them

to leverage the synthetic utility of this versatile reagent while ensuring safe and effective

handling.
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Introduction: The Unique Position of Divinyltin
Dichloride in Organotin Chemistry
Organotin compounds have long been recognized for their diverse applications, ranging from

PVC stabilizers to potent biocides and versatile reagents in organic synthesis. Within this class

of compounds, divinyltin dichloride occupies a special position. The vinyl moieties, with their

sp²-hybridized carbons, introduce electronic effects and reactive sites that differentiate it from

its more common dialkyltin and diaryltin counterparts.

The primary utility of divinyltin dichloride lies in its role as a precursor to other vinyltin

reagents and as a direct participant in palladium-catalyzed cross-coupling reactions, most

notably the Stille coupling. This reaction allows for the formation of carbon-carbon bonds with a

high degree of control and functional group tolerance, a critical transformation in the synthesis

of complex organic molecules, including pharmaceuticals and advanced materials.

However, the same structural features that endow divinyltin dichloride with its desirable

reactivity also contribute to its inherent instability. Understanding the delicate balance between

its stability and reactivity is paramount for its effective and safe utilization in a laboratory

setting. This guide will delve into the fundamental principles governing these properties,

providing a robust framework for its practical application.

Molecular Structure and its Implications
The geometry and electronic structure of divinyltin dichloride are central to its chemical

behavior. The tin atom is tetravalent, bonded to two vinyl groups and two chlorine atoms in a

distorted tetrahedral arrangement.
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Caption: Molecular structure of divinyltin dichloride.

The key structural features influencing its properties are:

The Tin-Carbon Bond: The Sn-C bond is weaker than a C-C bond, making it susceptible to

cleavage under certain conditions. The vinyl group, being more electronegative than an alkyl

group, can slightly strengthen the Sn-C bond through inductive effects, but it remains a

reactive site.

The Tin-Chlorine Bond: The Sn-Cl bonds are highly polarized and susceptible to nucleophilic

attack. This lability is crucial for its role in transmetalation cycles in cross-coupling reactions.

The Vinyl Groups: The π-systems of the vinyl groups can interact with the d-orbitals of the tin

atom. More importantly, they are the key functional groups transferred in reactions like the

Stille coupling.

Stability Profile of Divinyltin Dichloride
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A thorough understanding of the stability of divinyltin dichloride is essential for its safe

handling, storage, and for preventing decomposition that can lead to inconsistent experimental

results.

Hydrolytic Instability
Like most organotin halides, divinyltin dichloride is highly sensitive to moisture. The Sn-Cl

bonds are readily hydrolyzed by water, leading to the formation of divinyltin oxide and

hydrochloric acid.

Divinyltin Dichloride Divinyltin Oxide+ 2 H₂O HCl+ 2 HCl

Click to download full resolution via product page

Caption: Hydrolysis pathway of divinyltin dichloride.

This hydrolysis has several practical implications:

Storage: Divinyltin dichloride must be stored under a dry, inert atmosphere (e.g., nitrogen

or argon) in a tightly sealed container to prevent degradation.

Handling: All manipulations should be carried out using anhydrous solvents and techniques

to exclude moisture.

Reaction Quenching: The addition of water is an effective way to quench reactions involving

divinyltin dichloride.

Thermal Stability
While specific data for divinyltin dichloride is not readily available, organotin compounds, in

general, can be sensitive to heat. Decomposition can occur at elevated temperatures,

potentially leading to the formation of inorganic tin species and volatile organic compounds. It is

advisable to store divinyltin dichloride in a cool environment and to avoid excessive heating

during reactions unless specified by a protocol.

Light Sensitivity
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Some organotin compounds exhibit sensitivity to light. While not extensively documented for

divinyltin dichloride, it is good laboratory practice to store it in an amber vial or in a dark

location to minimize the potential for photochemical decomposition.

Reactivity and Synthetic Applications
The reactivity of divinyltin dichloride is dominated by the lability of the Sn-Cl bonds and the

ability of the vinyl groups to participate in transmetalation reactions.

The Stille Cross-Coupling Reaction: A Cornerstone of C-
C Bond Formation
The most prominent application of divinyltin dichloride is as a precursor for or a direct

participant in the Stille cross-coupling reaction. This palladium-catalyzed reaction forms a new

carbon-carbon bond between an organotin compound and an organic halide or triflate.

The general catalytic cycle of the Stille reaction is illustrated below:

Pd(0)L₂

R¹-Pd(II)-X(L₂)

Oxidative Addition
(R¹-X)

R¹-Pd(II)-R²(L₂)

Transmetalation
((CH₂=CH)₂SnCl₂)

R¹-R²

Reductive Elimination
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Caption: Catalytic cycle of the Stille cross-coupling reaction.

Causality behind Experimental Choices in Stille Coupling:

Catalyst: A palladium(0) source, such as Pd(PPh₃)₄, is typically used. The choice of ligands

(L) on the palladium can significantly influence the reaction rate and efficiency.

Solvent: Anhydrous, non-polar aprotic solvents like THF, toluene, or dioxane are commonly

employed to ensure the stability of the catalyst and reagents.

Additives: In some cases, additives like copper(I) salts can accelerate the transmetalation

step.

Experimental Protocol: A Self-Validating System for Stille Coupling

Objective: To couple divinyltin dichloride with an aryl iodide.

Materials:

Divinyltin dichloride

Aryl iodide (e.g., iodobenzene)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

Anhydrous toluene

Inert atmosphere (Nitrogen or Argon)

Step-by-Step Methodology:

Inert Atmosphere: Set up a flame-dried Schlenk flask equipped with a magnetic stir bar

under a positive pressure of nitrogen or argon.

Reagent Addition: To the flask, add the aryl iodide (1.0 eq), Pd(PPh₃)₄ (0.05 eq), and

anhydrous toluene.
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Solution Preparation: In a separate flame-dried flask, prepare a solution of divinyltin
dichloride (0.6 eq) in anhydrous toluene. The use of a slight excess of the aryl iodide helps

to ensure complete consumption of the valuable tin reagent.

Reaction Initiation: Slowly add the divinyltin dichloride solution to the reaction mixture at

room temperature with vigorous stirring.

Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas

chromatography (GC). The disappearance of the starting materials indicates reaction

completion.

Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of

potassium fluoride (KF). This serves to precipitate the tin byproducts as insoluble fluorides,

facilitating their removal.

Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. Purify the crude product by column chromatography on

silica gel.

Self-Validation: The successful formation of the desired vinylated aromatic compound,

confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, MS), validates the protocol. The high

yield and purity of the product, along with the complete consumption of the limiting reagent,

further confirm the efficiency of the described methodology.

Synthesis of Other Vinyltin Reagents
Divinyltin dichloride can serve as a starting material for the synthesis of other useful vinyltin

reagents through substitution reactions at the Sn-Cl bonds. For example, reaction with

organolithium or Grignard reagents can introduce other organic groups.

Handling and Safety Considerations
Organotin compounds, including divinyltin dichloride, are toxic and should be handled with

extreme care.[1][2]
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Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile).

Eye Protection: Use chemical safety goggles or a face shield.

Lab Coat: A lab coat is mandatory to protect clothing and skin.

Respiratory Protection: Handle in a well-ventilated fume hood to avoid inhalation of dust or

vapors.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[2]

Store under an inert atmosphere.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations. Due to their

toxicity, organotin waste should be handled as hazardous material.

Quantitative Data Summary
While specific, experimentally verified quantitative data for pure divinyltin dichloride is not

widely published, the following table provides analogous data for related diorganotin dichlorides

to offer a comparative perspective.
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Property Dibutyltin Dichloride Diphenyltin Dichloride

CAS Number 683-18-1 1135-99-5

Molecular Formula C₈H₁₈Cl₂Sn C₁₂H₁₀Cl₂Sn

Molecular Weight 303.84 g/mol 343.82 g/mol

Appearance
Colorless to yellowish liquid or

solid
White crystalline solid

Melting Point 43 °C 41-43 °C

Boiling Point 135 °C @ 10 mmHg 333-337 °C

Solubility
Soluble in organic solvents;

hydrolyzes in water

Soluble in organic solvents;

hydrolyzes in water

Conclusion
Divinyltin dichloride is a valuable and highly reactive organotin reagent with significant

applications in organic synthesis, particularly in the construction of complex molecules via the

Stille cross-coupling reaction. Its utility is intrinsically linked to its reactivity, which in turn

dictates its stability profile. A comprehensive understanding of its sensitivity to moisture and the

appropriate handling and storage procedures are critical for its successful and safe application.

By adhering to the principles and protocols outlined in this guide, researchers can effectively

harness the synthetic power of divinyltin dichloride while minimizing risks and ensuring the

integrity of their experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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